2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-fluorophenyl)acrylonitrile

• IUPAC Name: (E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-fluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H15FN2S/c1-13-6-7-18(14(2)8-13)19-12-24-20(23-19)16(11-22)9-15-4-3-5-17(21)10-15/h3-10,12H,1-2H3/b16-9+
• InChI Key: HARZDXTXGMZMLV-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C(=CC3=CC(=CC=C3)F)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)/C(=C/C3=CC(=CC=C3)F)/C#N)C
• Molecular Formula: C20H15FN2S
• Molecular Weight: 334.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, phenyl groups, and acrylonitrile group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The thiazole ring, phenyl groups, and acrylonitrile group could all potentially participate in chemical reactions. For example, the thiazole ring could undergo electrophilic substitution reactions, while the acrylonitrile group could participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile group could increase its solubility in polar solvents, while the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Based on its structure, it’s possible that it could interact with a variety of biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, investigation of its chemical reactivity, and testing of its biological activity. It could also be interesting to study its potential applications in areas such as medicinal chemistry or materials science.